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Compound of Interest

Compound Name: 4-Dibenzofuransulfonic acid

Cat. No.: B15208226 Get Quote

Technical Guide: 4-Dibenzofuransulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 4-dibenzofuransulfonic acid. Due to a scarcity of direct experimental data for

this specific compound, this document consolidates available information for its sodium salt,

data for structurally related compounds, and predicted properties. It is intended to serve as a

foundational resource for researchers and professionals in drug development and other

scientific fields who are interested in the potential applications of dibenzofuran derivatives. This

guide also outlines a detailed, plausible synthetic route for 4-dibenzofuransulfonic acid,

complete with a workflow diagram. Furthermore, it touches upon the broader biological context

of dibenzofuran derivatives, highlighting their potential relevance in therapeutic research.

Chemical Identity and Physical Properties
Direct experimental data for 4-dibenzofuransulfonic acid is not readily available in the public

domain. The information presented below has been compiled from data available for its sodium

salt monohydrate and from computational predictions.
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Property Value Source

Chemical Name 4-Dibenzofuransulfonic acid -

Molecular Formula C₁₂H₈O₄S Calculated

Molecular Weight 248.26 g/mol Calculated

CAS Number

Not available for the acid form.

42138-16-9 for the sodium salt

monohydrate.

[1]

Appearance
White to off-white solid

(Predicted)
-

Melting Point Not available. -

Boiling Point Not available. -

Solubility

Predicted to be soluble in

water and polar organic

solvents.

General property of sulfonic

acids.

pKa
Strong acid, predicted to be <

0.

Arylsulfonic acids are known to

be strong acids.

Note: The properties listed are largely predicted or inferred from related compounds and should

be confirmed by experimental analysis.

Chemical Properties and Reactivity
4-Dibenzofuransulfonic acid is an aromatic sulfonic acid. The sulfonic acid group is a strong

electron-withdrawing group, which deactivates the aromatic rings towards further electrophilic

substitution. The reactivity of the dibenzofuran ring system is well-documented, with

electrophilic substitution preferentially occurring at the 2- and 8-positions. Therefore, direct

sulfonation of dibenzofuran is unlikely to yield the 4-substituted isomer as the major product.

The sulfonic acid group can be converted to other functional groups, such as sulfonyl chlorides,

sulfonamides, and sulfonate esters, which are versatile intermediates in organic synthesis.
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Proposed Synthesis of 4-Dibenzofuransulfonic Acid
A plausible synthetic route to 4-dibenzofuransulfonic acid involves a multi-step process

starting from the commercially available dibenzofuran. The key steps are the synthesis of 4-

aminodibenzofuran followed by a Sandmeyer reaction to introduce the sulfonic acid group.

Experimental Protocol:
Step 1: Synthesis of 4-Aminodibenzofuran[1]

To a solution of dibenzofuran (0.5 mol) in anhydrous diethyl ether (500 mL), add n-

butyllithium (0.5 mol, 22% in hexane) and reflux for 3-4 hours until a yellow precipitate forms.

Cool the reaction mixture to -10°C in a dry ice-acetone bath.

Slowly add methoxyamine (0.5 mol) in anhydrous diethyl ether (100 mL).

Allow the mixture to warm to room temperature and then reflux for 1 hour.

Cool the mixture and slowly add water.

Separate the ether layer, dry with anhydrous magnesium sulfate, and pass hydrogen

chloride gas through the solution to precipitate 4-aminodibenzofuran hydrochloride.

Filter the precipitate and neutralize with a base (e.g., sodium bicarbonate solution) to obtain

4-aminodibenzofuran.

Step 2: Diazotization of 4-Aminodibenzofuran and Sandmeyer Reaction[2][3][4]

Dissolve 4-aminodibenzofuran (1 equivalent) in a mixture of concentrated hydrochloric acid

and water at 0-5°C.

Slowly add a solution of sodium nitrite (1.1 equivalents) in water while maintaining the

temperature between 0-5°C to form the diazonium salt.

In a separate flask, prepare a solution of copper(I) chloride (catalytic amount) in a saturated

aqueous solution of sulfur dioxide.
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Slowly add the cold diazonium salt solution to the copper(I) chloride/sulfur dioxide solution.

Nitrogen gas will evolve.

Stir the reaction mixture at room temperature for several hours.

The resulting sulfonyl chloride can be isolated by extraction.

Hydrolysis of the sulfonyl chloride to the sulfonic acid can be achieved by heating with water

or a dilute base followed by acidification.

Dibenzofuran 1. n-BuLi, Et2O
2. Methoxyamine 4-Aminodibenzofuran 1. NaNO2, HCl (0-5°C)

2. CuCl, SO2 4-Dibenzofuransulfonyl Chloride H2O, Heat 4-Dibenzofuransulfonic Acid

Click to download full resolution via product page

Proposed synthesis workflow for 4-dibenzofuransulfonic acid.

Spectral Data (Predicted)
As no experimental spectra for 4-dibenzofuransulfonic acid are available, predicted spectra

can be a useful tool for characterization.
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Spectral Data Predicted Features

¹H NMR

Aromatic protons in the dibenzofuran scaffold

are expected to appear in the range of 7.0-8.5

ppm. The sulfonic acid proton is typically a

broad singlet at a higher chemical shift.

¹³C NMR

Aromatic carbons are expected in the range of

110-150 ppm. The carbon attached to the

sulfonic acid group will be deshielded.

IR

Characteristic peaks for S=O stretching (around

1350 and 1170 cm⁻¹), O-H stretching (broad,

around 3000 cm⁻¹), and aromatic C-H and C=C

stretching are expected.

Mass Spec.

The molecular ion peak [M]⁺ or [M-H]⁻ would be

expected at m/z 248.0143 (calculated for

C₁₂H₈O₄S).

Biological Activity and Potential Applications
While there is no specific biological activity reported for 4-dibenzofuransulfonic acid, the

dibenzofuran scaffold is present in numerous natural products and synthetic compounds with a

wide range of biological activities.[5][6] These activities include:

Anticancer: Some dibenzofuran derivatives have shown cytotoxic effects against various

cancer cell lines.[6]

Antibacterial and Antifungal: The dibenzofuran core is found in compounds with activity

against various microbial pathogens.[6]

Anti-inflammatory: Certain derivatives have demonstrated anti-inflammatory properties.[5]

Enzyme Inhibition: Dibenzofuran-containing molecules have been investigated as inhibitors

for various enzymes.

The introduction of a sulfonic acid group can significantly alter the physicochemical properties

of a molecule, such as its solubility and ability to interact with biological targets. The high acidity
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and potential for strong hydrogen bonding of the sulfonic acid group could lead to novel

biological activities or enhanced properties of a parent dibenzofuran scaffold.

Potential Cellular Interactions of Dibenzofuran Derivatives

Dibenzofuran Scaffold
(e.g., 4-Dibenzofuransulfonic Acid)

Cell Surface Receptor

Binding

Intracellular Enzyme
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Activation
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Intercalation/
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Downstream Signaling
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Cellular Response
(e.g., Apoptosis, Growth Inhibition)
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Generalized signaling interactions of dibenzofuran derivatives.

Conclusion
4-Dibenzofuransulfonic acid is a compound for which there is a notable lack of direct

experimental data. This guide has provided a summary of its predicted properties and a

plausible, detailed synthetic route to facilitate further research. The diverse biological activities

of the broader class of dibenzofuran derivatives suggest that 4-dibenzofuransulfonic acid
could be a valuable molecule for investigation in medicinal chemistry and drug development.

Experimental validation of the properties and synthetic route outlined herein is a necessary

next step for any researcher interested in this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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